Cas no 405103-63-1 (5-Thiazolemethanol,2-ethyl-4-(trifluoromethyl)-(9CI))

• Product Name: 5-Thiazolemethanol,2-ethyl-4-(trifluoromethyl)-(9CI)
• CAS No: 405103-63-1
• MF: C₇H₈F₃NOS
• MW: 211.204730987549
• CID: 925871
• PubChem ID: 17854446
• Update Time: 2025-04-19

5-Thiazolemethanol,2-ethyl-4-(trifluoromethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanol,2-ethyl-4-(trifluoromethyl)-(9CI)
• DTXSID501249468
• 2-Ethyl-4-(trifluoromethyl)-5-thiazolemethanol
• 2-ethyl-5-hydroxymethyl-4-trifluoromethylthiazole
• SCHEMBL1842820
• 405103-63-1

• Inchi： 1S/C7H8F3NOS/c1-2-5-11-6(7(8,9)10)4(3-12)13-5/h12H,2-3H2,1H3
• InChI Key： DSEQFYNAFJFGLC-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC(C(F)(F)F)=C1CO

Computed Properties

• Exact Mass: 211.02786954g/mol
• Monoisotopic Mass: 211.02786954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų